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Compound of Interest

Compound Name:
PHELLODENDRON AMURENSE

BARK EXTRACT

Cat. No.: B1170371 Get Quote

Authored for researchers, scientists, and drug development professionals, this document

provides essential safety and logistical information for the proper disposal of Phellodendron
amurense bark extract. The following procedural guidance is based on established laboratory

safety protocols and acknowledges the current, though limited, specific hazard data for this

substance.

The primary principle in laboratory waste management is to handle substances with unknown

or conflicting hazard profiles with a high degree of caution. While some safety data sheets

(SDS) classify Phellodendron amurense bark extract as non-hazardous, emerging research

indicates potential biological activity, including cytotoxicity at certain concentrations.[1][2]

Therefore, treating this botanical extract as a chemical waste stream is a prudent and

recommended safety measure.

Hazard and Safety Data Summary
Proper handling and disposal procedures are informed by the known characteristics of a

substance. The following table summarizes available data for Phellodendron amurense bark
extract.
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Parameter Data Source(s)

CAS Number 164288-52-2 [3]

Synonyms

Amur Cork Tree Bark Extract,

Cork tree, Phellodendron

extract

[3][4]

GHS Hazard Classification

Not classified as a hazardous

substance or mixture by at

least one supplier. However,

complete hazard information is

not universally available,

warranting a cautious

approach.

[1][5]

Known Active Components
Berberine, Palmatine,

Phellodendrine
[6]

Observed Biological Effects

Cytotoxic activity observed in

human keratinocyte (HaCaT)

cells in a dose-dependent

manner. An IC50 (half-maximal

inhibitory concentration) was

determined to be 12.5 mg/mL

in one study.

[2]

Primary Routes of Exposure
Inhalation, skin contact, eye

contact, ingestion.
[1][5]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of pure Phellodendron
amurense bark extract, solutions containing the extract, and materials contaminated with it.

Step 1: Personal Protective Equipment (PPE) Before handling the extract or its waste, ensure

appropriate PPE is worn, including:

Standard laboratory coat
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Safety glasses or goggles

Nitrile gloves

Step 2: Waste Segregation and Collection All waste materials containing or contaminated with

Phellodendron amurense bark extract should be treated as chemical waste.

DO NOT dispose of the extract down the sink or in regular solid waste bins.[7][8][9] Federal,

state, and local regulations strictly limit the drain disposal of chemicals to protect human

health and the environment.[8]

Collect all liquid waste (e.g., unused solutions, rinsate) in a dedicated, leak-proof container

that is chemically compatible with the contents.[7][9]

Collect all solid waste (e.g., contaminated gloves, weigh boats, pipette tips, paper towels) in

a separate, clearly labeled container or a sealed plastic bag designated for solid chemical

waste.[10]

Step 3: Waste Container Labeling Proper labeling is critical for safety and regulatory

compliance. The waste container must be labeled with a hazardous waste tag as soon as the

first drop of waste is added.[11] The label must include:

The words "Hazardous Waste"

Full chemical name: "Phellodendron amurense Bark Extract Waste"

List of all constituents, including solvents and their approximate percentages (e.g.,

"Phellodendron amurense Bark Extract (~5%), Ethanol (70%), Water (25%)").[7]

Accumulation start date.

Relevant hazard information (e.g., "Caution: Cytotoxic Potential").

Step 4: Disposal of Empty Containers Containers that held the pure extract must be managed

carefully.

Empty the container as thoroughly as possible, collecting the residue as hazardous waste.

[11]
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Perform a "triple rinse" of the empty container with a suitable solvent (e.g., water or ethanol).

[11][12]

The first rinsate must be collected and disposed of as hazardous chemical waste.[7]

Subsequent rinses may also require collection depending on local institutional policies.

After rinsing, deface or remove all original labels from the container.[7][11]

The cleaned, label-free container can then typically be disposed of in the appropriate glass

or plastic recycling bin.

Step 5: Storage and Final Disposal

Store waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory.[10]

Ensure containers are kept tightly sealed except when adding waste.[7][9]

Use secondary containment (e.g., a larger, chemically resistant bin) to prevent spills.[10][11]

Segregate the waste container from incompatible materials.[7][11]

Once the container is full or ready for disposal, contact your institution's Environmental

Health & Safety (EHS) office to schedule a waste pickup.[7]

Cited Experimental Protocol: Cytotoxicity
Assessment
To provide context for the recommended handling precautions, the following is a summary of

the methodology used to determine the cytotoxic effects of Phellodendron amurense bark
extract on human keratinocyte (HaCaT) cells, as described in a 2022 study published in

Medicina.[2]

Cell Culture: Human keratinocyte (HaCaT) cells were cultured in Dulbecco's Modified Eagle

Medium (DMEM) supplemented with fetal bovine serum and penicillin-streptomycin at 37°C

in a humidified 5% CO2 atmosphere.
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Extract Preparation:Phellodendron amurense bark extract was dissolved to prepare

solutions at various concentrations (1.25, 2.5, and 5 mg/mL).

Cell Viability Assay (WST-1):

HaCaT cells were seeded into 96-well plates and incubated for 24 hours.

The culture medium was replaced with medium containing the different concentrations of

the extract.

After a 6-hour incubation period, a WST-1 (Water Soluble Tetrazolium salt) reagent was

added to each well.

The plates were incubated for an additional period, during which viable cells with active

mitochondrial dehydrogenases cleave the tetrazolium salt into formazan.

The absorbance of the formazan dye, which is directly proportional to the number of living

cells, was measured using a microplate reader.

Results: The study found that the extract decreased the viability of HaCaT cells in a dose-

dependent manner, demonstrating cytotoxic activity.[2] This finding underscores the

importance of avoiding direct contact and disposing of the extract as chemical waste.

Disposal Decision Workflow
The following diagram provides a logical workflow for making decisions regarding the disposal

of waste generated from work with Phellodendron amurense bark extract.
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Figure 1. Disposal Decision Workflow for Phellodendron amurense Bark Extract
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Caption: Disposal workflow for Phellodendron amurense bark extract.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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